Cas no 5410-21-9 (Oxetane,2-ethyl-4-methyl-)
Oxetane,2-ethyl-4-methyl- structure
Product Name:Oxetane,2-ethyl-4-methyl-
Oxetane,2-ethyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Oxetane,2-ethyl-4-methyl-
- 2-ethyl-4-methyloxetane
- 2-Aethyl-4-methyl-oxetan
- 2-ethyl-4-methyl-oxetane
- AC1L5D5F
- AC1Q6ZDQ
- AR-1E1473
- CTK4J9584
- NSC12595
- SureCN463118
- NSC-12595
- SCHEMBL463118
- 5410-21-9
- DTXSID90279400
-
- Inchi: 1S/C6H12O/c1-3-6-4-5(2)7-6/h5-6H,3-4H2,1-2H3
- InChI Key: VYFPDWQFHMAQNZ-UHFFFAOYSA-N
- SMILES: O1C(C)CC1CC
Computed Properties
- Exact Mass: 100.08886
- Monoisotopic Mass: 100.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 61.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
- LogP: 1.57380
Oxetane,2-ethyl-4-methyl- Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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